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For Researchers, Scientists, and Materials Development Professionals

This document provides a detailed experimental protocol for the systematic evaluation of

ferroniobium (FeNb) as an alloying agent in cast iron. The following procedures cover alloy

preparation, microstructural characterization, and mechanical properties assessment to
determine the effects of niobium (Nb) additions.

Alloy Preparation and Compositional Analysis

The initial and crucial step is the preparation of cast iron heats with varying ferroniobium
content.

Experimental Protocol: Alloy Melting and Casting

Charge Calculation: Calculate the required weights of raw materials (e.g., pig iron, steel
scrap, ferroalloys) to achieve the target base composition of the cast iron. Prepare separate
calculations for heats with incremental additions of ferroniobium (e.g., 0.0%, 0.5%, 1.0%,
1.5% Nb by weight).

Furnace Preparation: Utilize a high-frequency induction furnace for melting the charge.
Ensure the furnace crucible is clean and free of contaminants from previous melts.

Melting:

o Charge the furnace with the base materials.
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o Melt the charge under an inert atmosphere (e.g., argon) to minimize oxidation.

o Superheat the molten metal to approximately 100°C above the liquidus temperature of the
target alloy.

e Ferroniobium Addition: Add the calculated amount of ferroniobium to the molten bath. It is
critical to ensure the FeNb dissolves completely. This can be facilitated by using fine-grained
FeNb or by allowing sufficient holding time with agitation in the furnace before casting.[1]

 Inoculation and Nodularization (for Ductile Iron): If producing ductile iron, perform inoculation
(e.g., with FeSi) and nodularization (e.g., with FeSiMg) treatments in the ladle using methods
like the sandwich technique.[2]

e Casting: Pour the molten iron into prepared sand or permanent molds to produce
standardized test bars for mechanical testing and samples for metallographic analysis.

Experimental Protocol: Chemical Analysis

o Sample Collection: Obtain a sample from each heat of molten iron for chemical analysis.

e Spectrometry: Utilize optical emission spectrometry or X-ray fluorescence (XRF) to
determine the final chemical composition of each cast sample.

o Data Recording: Record the weight percentages of all significant elements, particularly
Carbon (C), Silicon (Si), Manganese (Mn), and Niobium (Nb).

Target Nb  Actual Nb ) Other
Heat ID C (wt.%) Si (wt.%) Mn (wt.%)
(wt.%) (wt.%) Elements

CI-Nb0O 0.0

CI-Nb05 0.5

CI-Nb10 1.0

CI-Nb15 15
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Microstructural Characterization

The influence of niobium on the microstructure of cast iron is a primary area of investigation.
Niobium is known to form hard, primary MC-type carbides which can significantly affect the
material's properties.[1][3]

Experimental Protocol: Metallography

o Sample Sectioning: Cut representative cross-sections from the cast samples using an
abrasive cutoff wheel with adequate cooling to prevent thermal damage to the
microstructure.

e Mounting: Mount the sectioned samples in a polymer resin (e.g., phenolic or epoxy) to
facilitate handling during grinding and polishing.

e Grinding: Grind the mounted samples using progressively finer silicon carbide abrasive
papers (e.g., 240, 320, 400, 600, 800, 1200 grit). Ensure the sample is cooled with water to
prevent overheating.

e Polishing: Polish the ground samples on cloths using diamond paste suspensions of
decreasing patrticle size (e.g., 6 um followed by 1 um) to achieve a mirror-like, scratch-free
surface.[4]

o Etching: Etch the polished samples to reveal the microstructural constituents. A common
etchant for cast iron is 2% Nital (2% nitric acid in ethanol). Immerse or swab the sample for a
few seconds to reveal the matrix structure (pearlite, ferrite).[5] For revealing specific phases
like carbides, other reagents such as Murakami's can be used.[6]

e Microscopic Examination: Examine the etched samples using optical microscopy and
Scanning Electron Microscopy (SEM). Use SEM with Energy Dispersive X-ray Spectroscopy
(EDS) to confirm the presence and composition of niobium carbides.

Experimental Protocol: Quantitative Analysis

e Image Acquisition: Capture multiple digital micrographs from representative areas of each
sample.
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Phase Fraction Measurement: Use image analysis software (e.g., ImageJ, MaterialQ+) to
determine the volume fraction of different phases, such as graphite, pearlite, ferrite, and
niobium carbides.[1][7] This is often done by converting the image to binary based on
grayscale thresholds and calculating the pixel area of each phase.

Graphite Morphology (for Ductile/Gray Iron): For nodular or gray irons, analyze the graphite
morphology according to standards like ASTM A247 to quantify nodularity, size, and
distribution.[7][8]

Data Presentation: Microstructural Analysis

Graphite
) Average
. Carbide Nodule ]
Predominan Graphite
Heat ID Nb (wt.%) . Volume Count (per . .
t Matrix . . Size (um) (if
Fraction (%) mm?) (if .
. applicable)
applicable)
CI-Nb0O
CI-Nb05
CI-Nb10
CI-Nb15

Mechanical Property Evaluation

The ultimate goal of adding ferroniobium is typically to enhance the mechanical performance

of the cast iron.

Experimental Protocol: Hardness Testing

Method: Perform Vickers hardness testing (HV) in accordance with ASTM E384.[9] This
method is suitable for measuring both the bulk hardness and the hardness of individual
micro-constituents.

Procedure:

o Use a polished, unetched sample.
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[e]

Apply a specified load (e.g., HV10, HV30) through a square-based pyramidal diamond
indenter for a dwell time of 10-15 seconds.[2][10]

[e]

Measure the two diagonals of the resulting indentation using a microscope.[10]

Calculate the Vickers hardness number.

o

[¢]

Take at least five readings per sample and report the average.

Experimental Protocol: Tensile Testing

o Standard: Conduct tensile tests according to ASTM E8/E8BM.[11]

e Specimen Preparation: Machine cast test bars into standardized "dog-bone" shaped
specimens. For flat specimens, a typical gauge length is 50 mm with a width of 12.5 mm. For
round specimens, a 4D gauge length is common.[12][13]

e Procedure:
o Mount the specimen in a universal testing machine.

o Apply a uniaxial tensile load at a constant rate of crosshead movement until the specimen
fractures.[11]

o Use an extensometer to accurately measure the elongation of the gauge length.

« Data Analysis: From the resulting stress-strain curve, determine the Ultimate Tensile
Strength (UTS), Yield Strength (YS) (typically at 0.2% offset), and Percent Elongation.

Experimental Protocol: Abrasive Wear Testing

o Standard: Perform dry sand/rubber wheel abrasion tests following the ASTM G65 standard.
[14][15]

e Procedure:

o Prepare rectangular block specimens with a flat, polished surface.
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o Press the specimen against a rotating rubber-lined wheel with a specified force (e.g., 130
N or 30 Ibs).[16]

o Introduce a controlled flow of abrasive sand between the specimen and the wheel.

o Run the test for a set number of revolutions (e.g., 6000 revolutions).[16]

o Data Analysis:
o Measure the mass loss of the specimen before and after the test.

o Convert the mass loss to volume loss using the material's density. This allows for accurate
comparison between materials of different densities.[15]

Data Presentation: Mechanical Properties

Abrasive
Yield Tensile ) Wear
Hardness Elongatio
Heat ID Nb (wt.%) Strength Strength (Volume
(HV) n (%)
(MPa) (MPa) Loss,
mm?)
CI-Nb0O
CI-Nb05
CI-Nb10
CI-Nb15
Visualizations

Experimental Workflow
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Caption: Workflow for evaluating ferroniobium in cast iron.
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Caption: Influence of ferroniobium on cast iron properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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